![molecular formula C12H12F2INO B1456859 4,4-Difluoro-1-[(3-iodophenyl)carbonyl]piperidine CAS No. 1228774-41-1](/img/structure/B1456859.png)
4,4-Difluoro-1-[(3-iodophenyl)carbonyl]piperidine
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
4,4-Difluoro-1-[(3-iodophenyl)carbonyl]piperidine is a chemical compound utilized in various scientific research applications, particularly in the synthesis of complex organic molecules. Research has highlighted its role in the efficient synthesis of 3-alkoxy-4,4-difluoropiperidines, which are crucial building blocks in agrochemical and pharmaceutical chemistry. These compounds have been synthesized by deoxofluorination of 3-alkoxy-4-piperidinones, showcasing the chemical's versatility and utility in creating fluorinated piperidines with additional functional groups at the heterocyclic ring (Surmont et al., 2009).
Application in Drug Synthesis
The compound has been instrumental in the synthesis of neuroleptic agents such as Fluspirilen and Penfluridol, indicating its significant role in the development of pharmaceuticals. These neuroleptic agents, belonging to a class containing a 4,4-bis(p-fluorophenyl)butyl group bound to a nitrogen atom of a pyrrolidine, piperidine, or piperazine moiety, underscore the importance of fluorinated compounds in medicinal chemistry. A key intermediate for their synthesis, 4,4-bis(p-fluorophenyl)butylbromide, was prepared starting from commercially available 4,4′-difluorobenzophenone, highlighting the compound's utility in pharmaceutical synthesis processes (Botteghi et al., 2001).
Radiolabeling for Metabolic Studies
Moreover, this compound derivatives have been used in the synthesis of radiolabeled compounds for metabolic studies. For example, the novel neuroleptic agent 2′Amino-4′-fluoro-4-[4-hydroxy-4-(3-trifluoromemethylphenyl)-piperidino]butyrophenone was labeled with carbon-14 at the carbonyl position, facilitating the exploration of its metabolism (Nakatsuka et al., 1979).
Properties
IUPAC Name |
(4,4-difluoropiperidin-1-yl)-(3-iodophenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F2INO/c13-12(14)4-6-16(7-5-12)11(17)9-2-1-3-10(15)8-9/h1-3,8H,4-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WANKUXPMVWZVEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C(=O)C2=CC(=CC=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F2INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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